Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate

• Molecular Formula: C17H22N3O7P
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 4-[4-diethoxyphosphoryl-2-(4-nitrophenyl)-1,3-oxazol-5-yl]morpholine
• InChI: InChI=1S/C17H22N3O7P/c1-3-25-28(23,26-4-2)16-17(19-9-11-24-12-10-19)27-15(18-16)13-5-7-14(8-6-13)20(21)22/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: VAARGYWBVUGYDV-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=C(OC(=N1)C2=CC=C(C=C2)[N+](=O)[O-])N3CCOCC3)OCC

Description

Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound contains a morpholine ring, a nitrophenyl group, and an oxazole ring, all linked to a phosphonate group, making it a subject of interest in organic chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor such as an α-haloketone and an amide.

Introduction of the Nitrophenyl Group: The nitrophenyl group is usually introduced via a nitration reaction, where a phenyl ring is treated with a nitrating agent like nitric acid.

Attachment of the Morpholine Ring: The morpholine ring can be attached through a substitution reaction, where a suitable leaving group on the oxazole ring is replaced by the morpholine group.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the morpholine ring or the nitrophenyl group, leading to the formation of corresponding oxides or nitro derivatives.

Reduction: Reduction reactions can target the nitro group, converting it to an amine group under suitable conditions using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at positions where the morpholine or nitrophenyl groups are attached.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as hydrogen gas (H₂) with palladium on carbon (Pd/C) or sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or nitro derivatives, while reduction can produce amines.

Scientific Research Applications

Chemistry

In chemistry, Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel compounds.

Biology

In biological research, this compound can be used to study enzyme interactions and receptor binding due to its structural similarity to certain biological molecules. It may serve as a probe or inhibitor in biochemical assays.

Medicine

In medicine, the compound’s potential pharmacological properties are of interest. It may be investigated for its activity against specific diseases or conditions, particularly those involving oxidative stress or inflammation.

Industry

In the industrial sector, this compound can be used in the development of new materials, such as polymers or coatings, due to its reactive functional groups.

Mechanism of Action

The mechanism of action of Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to form covalent or non-covalent bonds with these targets, potentially inhibiting or modifying their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Diethyl [5-(morpholin-4-yl)-2-phenyl-1,3-oxazol-4-yl]phosphonate: Similar structure but lacks the nitrophenyl group.

Diethyl [5-(piperidin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate: Contains a piperidine ring instead of a morpholine ring.

Uniqueness

Diethyl [5-(morpholin-4-yl)-2-(4-nitrophenyl)-1,3-oxazol-4-yl]phosphonate is unique due to the presence of both the morpholine and nitrophenyl groups, which confer distinct chemical and biological properties. These features make it a versatile compound for various applications, distinguishing it from other similar compounds.

This detailed overview provides a comprehensive understanding of this compound, highlighting its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds